N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-5-carboxamide

• IUPAC Name: N-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C14H11N7O3/c1-8-17-14(24-20-8)9-3-2-6-21-11(18-19-12(9)21)7-15-13(22)10-4-5-16-23-10/h2-6H,7H2,1H3,(H,15,22)
• InChI Key: NQJQAWAEVFEVCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CN3C2=NN=C3CNC(=O)C4=CC=NO4
• Molecular Formula: C14H11N7O3
• Molecular Weight: 325.28 g/mol

Description

N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C14H11N7O3 and its molecular weight is 325.288. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

Compounds bearing [1,2,4]triazole, oxadiazole, and sulfamoylphenyl moieties, similar in structure to the compound of interest, have been synthesized and tested for their antibacterial activity against various strains such as S. aureus and E. coli. These studies demonstrate the potential of such compounds in developing new antibacterial agents (Balandis et al., 2019).

Antimicrobial and Antifungal Activities

Derivatives containing [1,2,4]triazole and [1,3,4]thiadiazole rings have been synthesized and shown to possess significant antimicrobial and antifungal activities, suggesting their potential use in medical treatments against infections (El‐Sayed et al., 2008).

Antitumor Activities

Enaminones used as building blocks for synthesizing substituted pyrazoles, which include pyrazolylisoxazoles and [1,2,4]triazolo[4,3-a]pyrimidines, have shown antitumor and antimicrobial activities. These compounds offer a basis for developing drugs with potential cancer treatment applications (Riyadh, 2011).

Antimycobacterial Activity

Studies on pyridines and pyrazines substituted with 1,2,4-oxadiazole derivatives have revealed their activity against Mycobacterium tuberculosis. These findings underscore the therapeutic potential of such compounds in treating tuberculosis (Gezginci et al., 1998).